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Compound of Interest

Compound Name: Bumadizone calcium

Cat. No.: B1668048 Get Quote

Essential Safety and Handling Guide for
Bumadizone Calcium
FOR IMMEDIATE USE BY RESEARCH, SCIENTIFIC, AND DRUG DEVELOPMENT

PROFESSIONALS

This guide provides essential safety, handling, and disposal information for Bumadizone
calcium, a non-steroidal anti-inflammatory drug (NSAID). The following procedures are critical

for ensuring a safe laboratory environment and minimizing risk to personnel.

Personal Protective Equipment (PPE) and
Immediate Safety Precautions
When handling Bumadizone calcium, a thorough risk assessment should be conducted.

Based on its classification as a non-steroidal anti-inflammatory drug, the following personal

protective equipment is mandatory to prevent skin and eye contact, inhalation, and ingestion.
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Protection Type Specific PPE Requirement Rationale

Hand Protection
Double-gloving with nitrile

gloves.

Provides a primary and

secondary barrier against

direct skin contact.

Eye Protection Chemical safety goggles.

Protects eyes from dust

particles and potential

splashes.

Face Protection
Face shield (in addition to

goggles).

Required when there is a risk

of splashes or significant

aerosolization.

Body Protection Fully buttoned laboratory coat.
Protects skin and personal

clothing from contamination.

Respiratory Protection

Use in a certified chemical

fume hood. If a fume hood is

not available, a NIOSH-

approved respirator with a

particulate filter (N95 or higher)

is required.

Minimizes the inhalation of fine

particles.

Chemical and Physical Properties
A summary of the key physical and chemical properties of Bumadizone calcium is provided

below. This information is critical for safe handling and storage.
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Property Value Source

Molecular Formula C₃₈H₄₂CaN₄O₆ PubChem[1]

Molecular Weight 690.8 g/mol PubChem[1]

CAS Number 34461-73-9 PubChem[1]

Appearance Solid (Assumed) General chemical information

Solubility

Data not readily available.

Handle as potentially insoluble

in water unless otherwise

determined.

N/A

Standard Operating Procedure for Handling
Bumadizone Calcium
Adherence to a strict experimental protocol is essential for safety and research integrity. The

following is a step-by-step guide for the safe handling of Bumadizone calcium in a laboratory

setting.

1. Preparation and Engineering Controls:

Ensure a chemical fume hood is operational and certified.
Prepare the work surface by covering it with absorbent, disposable bench paper.
Assemble all necessary equipment (spatulas, weigh boats, glassware, etc.) within the fume
hood.

2. Weighing and Aliquoting:

Perform all manipulations of solid Bumadizone calcium within the fume hood to minimize
inhalation exposure.
Use anti-static weigh boats to prevent dispersal of the powder.
Carefully transfer the desired amount of the compound using a clean spatula.
Close the primary container immediately after use.

3. Solution Preparation:
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If preparing a solution, add the solvent to the weighed Bumadizone calcium slowly to avoid
splashing.
If sonication or heating is required, ensure the container is appropriately sealed or equipped
with a condenser to prevent aerosolization.

4. Post-Handling and Decontamination:

Wipe down all surfaces within the fume hood with an appropriate cleaning agent (e.g., 70%
ethanol) after handling is complete.
Dispose of all contaminated disposable materials (gloves, bench paper, weigh boats) in the
designated chemical waste container.
Wash hands thoroughly with soap and water after removing PPE.

Emergency Procedures
In the event of an exposure or spill, immediate and appropriate action is critical.
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Emergency Situation Immediate Action

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, occasionally lifting

the upper and lower eyelids. Seek immediate

medical attention.

Skin Contact

Remove contaminated clothing. Immediately

wash the affected area with soap and plenty of

water for at least 15 minutes. Seek medical

attention if irritation develops.

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.

Ingestion

Do NOT induce vomiting. If the person is

conscious, rinse their mouth with water. Seek

immediate medical attention.

Minor Spill

Restrict access to the area. Wearing appropriate

PPE, cover the spill with an absorbent material.

Carefully collect the absorbed material and

place it in a sealed container for chemical waste

disposal. Clean the spill area with a suitable

decontaminating agent.

Major Spill

Evacuate the laboratory and alert others in the

vicinity. Contact the institution's emergency

response team immediately.

Disposal Plan
Proper disposal of Bumadizone calcium and associated waste is crucial to prevent

environmental contamination and ensure regulatory compliance.

1. Waste Segregation:
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Solid Waste: All solid waste contaminated with Bumadizone calcium (e.g., used gloves,
weigh boats, paper towels) must be collected in a dedicated, clearly labeled hazardous
chemical waste container.
Liquid Waste: Solutions containing Bumadizone calcium should be collected in a separate,
labeled hazardous liquid chemical waste container. Do not mix with other solvent waste
streams unless compatibility has been confirmed.
Sharps: Any contaminated sharps (needles, scalpels) must be disposed of in a designated
sharps container for chemical waste.

2. Container Labeling:

All waste containers must be labeled with "Hazardous Waste," the full chemical name
("Bumadizone calcium"), and the primary hazards (e.g., "Irritant," "Handle with Caution").

3. Storage of Waste:

Store waste containers in a designated, secondary containment area away from
incompatible materials.

4. Final Disposal:

Arrange for the collection and disposal of all hazardous waste through the institution's
environmental health and safety office. All waste must be disposed of in accordance with
local, state, and federal regulations.

Visual Safety Information
The following diagrams illustrate key logical relationships and workflows for the safe handling of

Bumadizone calcium.
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Caption: Overview of PPE, handling, and disposal for Bumadizone calcium.

Mechanism of Action: NSAID
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Caption: Bumadizone calcium inhibits COX enzymes to reduce inflammation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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